Cas no 1209289-08-6 (5-bromo-3-ethynyl-pyrazin-2-amine)

• Product Name: 5-bromo-3-ethynyl-pyrazin-2-amine
• CAS No: 1209289-08-6
• MF: C₆H₄BrN₃
• MW: 198.020059585571
• MDL: MFCD09999142
• CID: 824465
• PubChem ID: 45789618
• Update Time: 2025-07-21

5-bromo-3-ethynyl-pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-bromo-3-ethynylpyrazine
• 5-bromo-3-ethynylpyrazin-2-amine
• QC-6864
• ZSNRFVADJWPLOF-UHFFFAOYSA-N
• 5-Bromo-3-ethynyl-2-pyrazinamine
• FCH880142
• 5-bromo-3-ethynyl-pyrazin-2-ylamine
• WT82738
• RL00871
• BC004749
• AX8158118
• ST24027735
• X9456
• 5-bromo-3-ethynyl-pyrazin-2-amine
• J-517021
• SCHEMBL14853080
• MFCD09999142
• DB-061833
• FS-2760
• SY107684
• AKOS006304265
• 1209289-08-6
• DTXSID70671903
• CS-0043018

• MDL： MFCD09999142
• Inchi： 1S/C6H4BrN3/c1-2-4-6(8)9-3-5(7)10-4/h1,3H,(H2,8,9)
• InChI Key： ZSNRFVADJWPLOF-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C#C)=N1)N

Computed Properties

• Exact Mass: 196.95900
• Monoisotopic Mass: 196.95886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: 0.7

Experimental Properties

• Density: 1.80±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• PSA: 51.80000
• LogP: 1.38380

5-bromo-3-ethynyl-pyrazin-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides